Cas no 321863-21-2 (2-Oleoyl-1-palmitoyl-sn-glycero-3-phospho-L-serine Sodium Salt)

2-Oleoyl-1-palmitoyl-sn-glycero-3-phospho-L-serine Sodium Salt is a synthetic phospholipid derivative featuring oleoyl and palmitoyl acyl chains esterified to the sn-1 and sn-2 positions of the glycerol backbone, with a phospho-L-serine head group. This sodium salt form enhances solubility in aqueous systems, making it suitable for lipid membrane studies, liposome formulation, and biomimetic model systems. Its asymmetric acyl chain composition contributes to membrane fluidity and phase behavior, while the serine moiety provides a negatively charged surface, facilitating interactions with proteins and cations. The compound is widely used in biophysical research, drug delivery applications, and investigations of cell signaling pathways due to its structural similarity to natural phospholipids.
2-Oleoyl-1-palmitoyl-sn-glycero-3-phospho-L-serine Sodium Salt structure
321863-21-2 structure
Product Name:2-Oleoyl-1-palmitoyl-sn-glycero-3-phospho-L-serine Sodium Salt
CAS No:321863-21-2
MF:C40H75NNaO10P
MW:783.987745523453
CID:1449880
PubChem ID:329757717
Update Time:2025-05-21

2-Oleoyl-1-palmitoyl-sn-glycero-3-phospho-L-serine Sodium Salt Chemical and Physical Properties

Names and Identifiers

    • L-Serine,(2R)-3-[(1-oxohexadecyl)oxy]-2-[[(9Z)-1-oxo-9-octadecenyl]oxy]propylhydrogen phosphate (ester), monosodium salt
    • 1-palmitoyl-2-oleoyl-sn-glycero-3-phospho-L-serine (sodium salt)
    • (2S,8R,18Z)- 2-Amino-5-hydroxy-10-oxo-8-[[(1-oxohexadecyl)oxy]methyl]-4,6,9-trioxa-5-phosphaheptacos-18-enoic acid 5-oxide monosodium salt
    • 1-Hexadecanoyl-2-(cis-9-octadecenoyl)-sn-glycero-3-phospho-L-serine sodium salt
    • 1-Palmitoyl-2-oleoyl-sn-glycero-3-phospho-L-serine sodium salt
    • 3-sn-Phosphatidyl-L-serine, 2-oleoyl-1-palmitoyl sodium salt
    • POPS-Na
    • 110669
    • 18:1(9Z))
    • 1-hexadecanoyl-2--(9Z-octadecenoyl)-sn-glycero-3-phospho-L-serine (sodium salt)
    • POPS
    • 1-hexadecanoyl-2--(9Z-octadecenoyl)-sn-glycero-3-phospho-L-serine (sodium salt); POPS; PS(16:0/18:1(9Z)); 110669
    • PS(16:0/18:1(9Z))
    • PS(16:0/18:1)
    • sodium;(2S)-2-azaniumyl-3-[[(2R)-3-hexadecanoyloxy-2-[(Z)-octadec-9-enoyl]oxypropoxy]-oxidophosphoryl]oxypropanoate
    • 16:0-18:1 PS (POPS), 1-palmitoyl-2-oleoyl-sn-glycero-3-phospho-L-serine (sodium salt), chloroform
    • 2-Oleoyl-1-palmitoyl-sn-glycero-3-phospho-L-serine sodium salt
    • WMA86321
    • 321863-21-2
    • 2-Oleoyl-1-palmitoyl-sn-glycero-3-phospho-L-serineSodiumSalt
    • 16:0-18:1 PS (POPS), 1-palmitoyl-2-oleoyl-sn-glycero-3-phospho-L-serine (sodium salt), powder
    • 2-Oleoyl-1-palmitoyl-sn-glycero-3-phospho-L-serine Sodium Salt
    • MDL: MFCD11974169
    • Inchi: 1S/C40H76NO10P.Na/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-39(43)51-36(34-49-52(46,47)50-35-37(41)40(44)45)33-48-38(42)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2;/h17-18,36-37H,3-16,19-35,41H2,1-2H3,(H,44,45)(H,46,47);/q;+1/p-1/b18-17-;/t36-,37+;/m1./s1
    • InChI Key: RQYKXRYGZHMUSU-JEAFVVATSA-M
    • SMILES: P(=O)([O-])(OC[C@@H](C(=O)[O-])[NH3+])OC[C@@H](COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCC/C=C\CCCCCCCC)=O.[Na+]

Computed Properties

  • Exact Mass: 783.50262887g/mol
  • Monoisotopic Mass: 783.50262887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 53
  • Rotatable Bond Count: 41
  • Complexity: 934
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 179Ų

Experimental Properties

  • Color/Form: 10 mg/mL (840034C-10mg)
    10 mg/mL (840034C-25mg)
    25 mg/mL (840034C-200mg)
    25 mg/mL (840034C-500mg)

2-Oleoyl-1-palmitoyl-sn-glycero-3-phospho-L-serine Sodium Salt Security Information

2-Oleoyl-1-palmitoyl-sn-glycero-3-phospho-L-serine Sodium Salt Pricemore >>

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Additional information on 2-Oleoyl-1-palmitoyl-sn-glycero-3-phospho-L-serine Sodium Salt

Recent Advances in the Study of 2-Oleoyl-1-palmitoyl-sn-glycero-3-phospho-L-serine Sodium Salt (CAS: 321863-21-2)

2-Oleoyl-1-palmitoyl-sn-glycero-3-phospho-L-serine Sodium Salt (OPPS-Na) is a synthetic phospholipid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. With the CAS number 321863-21-2, this compound is widely used in drug delivery systems, membrane biology studies, and as a key component in liposomal formulations. Recent studies have explored its potential in enhancing the efficacy of therapeutic agents, particularly in the context of targeted drug delivery and immunomodulation.

One of the most notable advancements in the application of OPPS-Na is its role in the development of liposomal drug carriers. A 2023 study published in the Journal of Controlled Release demonstrated that OPPS-Na-based liposomes exhibit improved stability and targeting capabilities compared to traditional phospholipid formulations. The study highlighted the compound's ability to facilitate the encapsulation of hydrophobic drugs, thereby enhancing their bioavailability and reducing systemic toxicity. These findings underscore the potential of OPPS-Na as a versatile platform for next-generation nanomedicines.

In addition to its applications in drug delivery, OPPS-Na has also been investigated for its immunomodulatory properties. Research published in Biomaterials Science in 2022 revealed that OPPS-Na can modulate macrophage polarization, promoting an anti-inflammatory phenotype. This discovery opens new avenues for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and atherosclerosis. The study further elucidated the molecular mechanisms underlying this effect, identifying key signaling pathways involved in the process.

Another groundbreaking study, conducted by a team at the University of Cambridge and published in Nature Communications in early 2024, explored the use of OPPS-Na in CRISPR-Cas9 delivery systems. The researchers developed a novel lipid nanoparticle formulation incorporating OPPS-Na, which significantly improved the efficiency of gene editing in vivo. This innovation holds promise for the treatment of genetic disorders and represents a major step forward in the field of gene therapy.

Despite these advancements, challenges remain in the large-scale production and clinical translation of OPPS-Na-based formulations. A recent review in Advanced Drug Delivery Reviews (2023) highlighted the need for standardized protocols to ensure batch-to-batch consistency and regulatory compliance. Additionally, further preclinical and clinical studies are required to fully evaluate the safety and efficacy of OPPS-Na in various therapeutic contexts.

In conclusion, the compound 2-Oleoyl-1-palmitoyl-sn-glycero-3-phospho-L-serine Sodium Salt (CAS: 321863-21-2) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its unique properties and versatile applications make it a valuable tool for drug delivery, immunomodulation, and gene therapy. As research progresses, OPPS-Na is poised to play an increasingly important role in the development of innovative therapeutic strategies.

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